Cas no 61122-99-4 (Acetic acid, (4-oxo-3-pentyl-2-thiazolidinylidene)-, ethyl ester)

• Product Name: Acetic acid, (4-oxo-3-pentyl-2-thiazolidinylidene)-, ethyl ester
• CAS No: 61122-99-4
• MF: C₁₂H₁₉NO₃S
• MW: 257.349162340164
• CID: 491416
• PubChem ID: 71399224
• Update Time: 2025-04-19

Acetic acid, (4-oxo-3-pentyl-2-thiazolidinylidene)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, (4-oxo-3-pentyl-2-thiazolidinylidene)-, ethyl ester
• ethyl 2-(4-oxo-3-pentyl-1,3-thiazolidin-2-ylidene)acetate
• 61122-99-4
• DTXSID40820603
• Ethyl (4-oxo-3-pentyl-1,3-thiazolidin-2-ylidene)acetate

• Inchi： 1S/C12H19NO3S/c1-3-5-6-7-13-10(14)9-17-11(13)8-12(15)16-4-2/h8H,3-7,9H2,1-2H3
• InChI Key： QXYGLHBQKFMOSS-UHFFFAOYSA-N
• SMILES： S1CC(N(C1=CC(=O)OCC)CCCCC)=O

Computed Properties

• Exact Mass: 257.10867
• Monoisotopic Mass: 257.10856464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 71.9Ų

Experimental Properties

• PSA: 46.61